N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-methoxy-3-methylbenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-[4-(dimethylamino)phenyl]ethyl]-4-methoxy-3-methylbenzenesulfonamide
• InChI: InChI=1S/C20H29N3O3S/c1-15-13-18(11-12-20(15)26-6)27(24,25)21-14-19(23(4)5)16-7-9-17(10-8-16)22(2)3/h7-13,19,21H,14H2,1-6H3
• InChI Key: ZUIQBICKXPIGGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)N(C)C)N(C)C)OC
• Molecular Formula: C20H29N3O3S
• Molecular Weight: 391.5 g/mol
• CAS No.: 946366-05-8

Description

N-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H29N3O3S and its molecular weight is 391.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel sulfonamides have been synthesized and evaluated for their potential anti-HIV and antifungal activities. These studies involve compounds bearing sulfonamide groups, indicating a continued interest in the development of sulfonamide derivatives for therapeutic purposes (Zareef et al., 2007).

Nonlinear Optical (NLO) Materials

• Research on derivatives of stilbazolium salts, including those with sulfonate groups, has shown their excellent properties for second-order nonlinear optics, indicating potential applications in photonics and telecommunication technologies (Ogawa et al., 2008).

Computational Studies and Structural Analysis

• Computational and structural analysis of newly synthesized sulfonamide molecules provides insights into their potential electronic and optical properties, showcasing their relevance in materials science and molecular engineering (Murthy et al., 2018).

Anticancer Properties

• Sulfonamide derivatives have been investigated for their anticancer properties, with studies focusing on their synthesis, crystal structure, and biological activity. This highlights the significance of sulfonamide compounds in the development of new anticancer agents (Zhang et al., 2010).

Polymeric Materials

• The synthesis of cationic polymers incorporating sulfonamide groups and their interaction with DNA and bacterial cells have been explored for applications in biotechnology and medicine, such as gene delivery and antimicrobial coatings (Sobolčiak et al., 2013).

Alzheimer’s Disease Therapy

• Sulfonamides have been synthesized and evaluated for their inhibitory effects on acetylcholinesterase, indicating potential applications in Alzheimer’s disease therapy (Abbasi et al., 2018).